Cas no 833441-20-6 (4-chloro-N-(3-difluoromethanesulfonylphenyl)-3-(morpholine-4-sulfonyl)benzamide)

• Product Name: 4-chloro-N-(3-difluoromethanesulfonylphenyl)-3-(morpholine-4-sulfonyl)benzamide
• CAS No: 833441-20-6
• MF: C₁₈H₁₇ClF₂N₂O₆S₂
• MW: 494.917188405991
• CID: 6466123
• Update Time: 2025-10-30

4-chloro-N-(3-difluoromethanesulfonylphenyl)-3-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(3-difluoromethanesulfonylphenyl)-3-(morpholine-4-sulfonyl)benzamide
• Benzamide, 4-chloro-N-[3-[(difluoromethyl)sulfonyl]phenyl]-3-(4-morpholinylsulfonyl)-

• Inchi： 1S/C18H17ClF2N2O6S2/c19-15-5-4-12(10-16(15)31(27,28)23-6-8-29-9-7-23)17(24)22-13-2-1-3-14(11-13)30(25,26)18(20)21/h1-5,10-11,18H,6-9H2,(H,22,24)
• InChI Key： NGLQKZHCEDXUSV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(S(C(F)F)(=O)=O)=C1)(=O)C1=CC=C(Cl)C(S(N2CCOCC2)(=O)=O)=C1

Experimental Properties

• Density: 1.548±0.06 g/cm3(Predicted)
• pka: 11?+-.0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-chloro-N-(3-difluoromethanesulfonylphenyl)-3-(morpholine-4-sulfonyl)benzamide

4-Chloro-N-(3-Difluoromethanesulfonylphenyl)-3-(Morpholine-4-Sulfonyl)Benzamide: A Comprehensive Overview

The compound with CAS No. 833441-20-6, commonly referred to as 4-chloro-N-(3-difluoromethanesulfonylphenyl)-3-(morpholine-4-sulfonyl)benzamide, is a highly specialized organic molecule with significant applications in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a benzamide backbone, a chloro substituent, and two sulfonyl groups attached to aromatic rings. The presence of these functional groups imparts unique chemical properties, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of 4-chloro-N-(3-difluoromethanesulfonylphenyl)-3-(morpholine-4-sulfonyl)benzamide in drug development. The molecule's ability to interact with specific biological targets has been explored in the context of treating various diseases, including cancer and inflammatory disorders. Researchers have utilized advanced computational methods, such as molecular docking and quantum mechanics, to understand the binding affinity of this compound with key proteins involved in these conditions.

The synthesis of CAS No. 833441-20-6 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of difluoromethanesulfonyl and morpholine sulfonyl groups as substituents is particularly noteworthy, as these groups enhance the molecule's stability and solubility. These properties are crucial for its application in pharmaceutical formulations, where bioavailability is a critical factor.

In addition to its pharmacological applications, 4-chloro-N-(3-difluoromethanesulfonylphenyl)-3-(morpholine-4-sulfonyl)benzamide has shown promise in materials science. Its ability to form stable crystalline structures makes it a candidate for use in advanced materials such as high-performance polymers and electronic devices. Recent research has focused on optimizing the synthesis process to improve yield and reduce costs, making it more viable for large-scale production.

The structural complexity of this compound also presents challenges in terms of characterization and analysis. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been employed to confirm its structure and purity. These methods have provided valuable insights into the molecule's electronic properties and stereochemistry, further enhancing our understanding of its behavior in different environments.

Looking ahead, the continued exploration of CAS No. 833441-20-6 is expected to yield new discoveries in both therapeutic and material applications. Collaborative efforts between academic institutions and industry partners are likely to accelerate the development of this compound into practical solutions for real-world challenges.